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Choline Hydroxide: A Comprehensive Technical
Guide
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Abstract
Choline hydroxide, a quaternary ammonium salt, is a strong organic base with a diverse

range of applications, from industrial catalysis to its role as a key intermediate in the synthesis

of pharmaceuticals and nutraceuticals. Its bifunctional nature, possessing both a quaternary

ammonium group and a hydroxyl group, imparts unique chemical properties, including high

basicity, hygroscopicity, and utility as a phase-transfer catalyst. This document provides an in-

depth overview of the chemical structure, physicochemical properties, and key experimental

protocols related to choline hydroxide, intended for a technical audience in research and

development.

Chemical Structure and Identification
Choline hydroxide consists of a choline cation, [(CH₃)₃NCH₂CH₂OH]⁺, and a hydroxide anion,

OH⁻. The cation features a central nitrogen atom bonded to three methyl groups and a 2-

hydroxyethyl group, classifying it as a quaternary ammonium compound. This permanent

positive charge on the nitrogen atom is balanced by the hydroxide anion, making the

compound a strong base.
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IUPAC Name: 2-hydroxy-N,N,N-trimethylethanaminium hydroxide[1]

Other Names: Choline base, (2-Hydroxyethyl)trimethylammonium hydroxide[2][3]

Chemical Formula: C₅H₁₅NO₂[4]

CAS Number: 123-41-1[3][5]

Molecular Weight: 121.18 g/mol [1][2]
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Fig. 1: Chemical structure of choline hydroxide.

Physicochemical Properties
Choline hydroxide is typically encountered as a viscous, colorless to light yellow aqueous

solution, though it can exist as a white granular powder.[2][3] It is known for being hygroscopic

and has a faint odor resembling trimethylamine.[2][3]

Property Value Reference(s)

Molar Mass 121.18 g/mol [1][2]

Appearance
Viscous colorless liquid or

white granular powder
[2]

Density
~1.073 g/cm³ (46% aqueous

solution at 25 °C)
[2][5]

pKa 13.9 (at 25 °C) [3][4]

Refractive Index (nD) ~1.4304 (at 20 °C) [4][5]

Solubility

   Water Very soluble / Miscible [2][3]

   Ethanol Soluble [2][5]

   Methanol Highly soluble [3]

   Diethyl Ether Insoluble [2][5]

   Chloroform Insoluble [2][5]

   Toluene
Insoluble (for 48-50% aqueous

solution)
[2]

Stability

Aqueous solutions are stable;

slowly decomposes to

ethylene glycol, polyethylene

glycols, and trimethylamine.

[2]

Experimental Protocols
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Synthesis of Choline Hydroxide
A common and atom-efficient industrial method for synthesizing choline hydroxide is the

direct reaction of trimethylamine (TMA), ethylene oxide (EO), and water.

Objective: To synthesize an aqueous solution of choline hydroxide.

Materials:

Trimethylamine (TMA), aqueous solution (e.g., 25%)

Ethylene oxide (EO), liquid

Deionized water

Reaction vessel with temperature control, stirring, and inlets for reactants.

Procedure:

Charge the reaction vessel with a 25% aqueous solution of trimethylamine.

Cool the reaction vessel to maintain a temperature below 30°C.

Slowly add liquid ethylene oxide to the stirred TMA solution. The molar ratio of TMA to EO

should be controlled to ensure complete conversion of the ethylene oxide.

Continue stirring the mixture until the reaction is substantially complete, while maintaining

the temperature below 30°C to minimize the formation of by-products.

Once the reaction is complete, any unreacted trimethylamine can be removed under vacuum

at a slightly elevated temperature (e.g., 45-55°C).

The resulting product is a concentrated aqueous solution of choline hydroxide (typically 40-

45%).
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Fig. 2: Workflow for the direct synthesis of choline hydroxide.

Spectroscopic Characterization
Objective: To confirm the chemical structure of the choline cation.

Methodology:
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Sample Preparation: Prepare the NMR sample by dissolving a small amount of choline
hydroxide (or its aqueous solution) in a suitable deuterated solvent, such as Deuterium

Oxide (D₂O). The concentration should be sufficient to obtain a good signal-to-noise ratio.

Transfer the solution into a 5 mm NMR tube.

¹H NMR Analysis: Acquire the proton NMR spectrum. The expected signals for the choline

cation are:

A singlet at approximately 3.1-3.2 ppm, corresponding to the nine protons of the three

methyl groups (-N(CH₃)₃).

A triplet at approximately 3.4-3.5 ppm, corresponding to the two protons of the methylene

group adjacent to the nitrogen atom (-NCH₂-).

A triplet at approximately 3.9-4.0 ppm, corresponding to the two protons of the methylene

group adjacent to the hydroxyl group (-CH₂OH).

¹³C NMR Analysis: Acquire the carbon-13 NMR spectrum. The expected signals for the

choline cation are:

A signal around 54.2 ppm for the three equivalent methyl carbons.

A signal around 56.0 ppm for the carbon of the methylene group attached to the hydroxyl

group.

A signal around 67.5 ppm for the carbon of the methylene group attached to the nitrogen

atom.

Objective: To identify the functional groups present in choline hydroxide.

Methodology:

Sample Preparation: The spectrum can be acquired using an Attenuated Total Reflectance

(ATR) accessory, which is suitable for liquid or viscous samples. Place a small drop of the

choline hydroxide solution directly onto the ATR crystal.

Data Acquisition: Record the spectrum, typically in the range of 4000 to 400 cm⁻¹.
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Spectral Interpretation: Key characteristic absorption bands include:

A broad, strong band between 3200-3600 cm⁻¹, characteristic of the O-H stretching

vibration from the hydroxyl group and water.

Bands in the 2800-3000 cm⁻¹ region, corresponding to C-H stretching of the methyl and

methylene groups.

A band around 1480 cm⁻¹ due to C-H bending vibrations.

A strong band around 1080 cm⁻¹, attributed to C-O stretching.

A band around 955 cm⁻¹, corresponding to C-N stretching of the quaternary ammonium

group.

Reactivity and Applications
Choline hydroxide is a strong organic base, with a pKa of 13.9.[3][4] This high basicity makes

it a versatile reagent and catalyst in organic synthesis. It is incompatible with strong acids and

strong oxidizing agents, with which it can react violently.[6][7]

Its primary applications stem from its basic and catalytic properties:

Catalyst: It serves as an efficient, eco-friendly, and recyclable catalyst for various organic

reactions, such as aldol condensations and the synthesis of chromene derivatives.[2]

pH Regulating Agent: Used in industrial formulations to control and adjust pH.[2]

Electronics Industry: Employed as an ingredient in cleaning and developer formulations for

electronics and printed circuit boards.[3][4]

Intermediate: Acts as a precursor for the synthesis of other choline salts used in

nutraceuticals and as a precursor to the neurotransmitter acetylcholine for biochemical

research.[3][4]
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Fig. 3: Relationship between properties and applications.

Safety and Handling
Choline hydroxide is a corrosive substance that can cause severe skin burns and serious eye

damage.[6][8][9] Inhalation may lead to chemical burns in the respiratory tract.[3][8] Proper

personal protective equipment (PPE) is mandatory when handling this chemical.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 11 Tech Support

https://www.benchchem.com/product/b1681797?utm_src=pdf-body-img
https://www.benchchem.com/product/b1681797?utm_src=pdf-body
https://www.scribd.com/document/819168114/1H-NMR-ChoOH-by-ThermoFisher-and-Synthesized-Peaks-Assignment
https://patents.google.com/patent/CN104066711B/en
https://www.researchgate.net/figure/FT-IR-spectra-of-fresh-and-recycled-ChOH_fig3_337606387
https://www.researchgate.net/figure/FTIR-spectra-of-choline-hydroxide-A-and-choline-citrate-gels-B_fig2_369727257
https://patents.google.com/patent/CN104066711B/en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681797?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Type
Description and
Precautions

Reference(s)

Skin/Eye Contact

Causes severe burns. Wear

protective gloves, clothing, and

eye/face protection. In case of

contact, rinse immediately and

thoroughly with water and seek

medical attention.

[6][8][9]

Inhalation

Can cause corrosive injuries to

the respiratory system. Use in

a well-ventilated area or with

appropriate respiratory

protection.

[2][3]

Ingestion

Causes gastrointestinal tract

burns. Do not induce vomiting.

Seek immediate medical aid.

[8]

Storage

Store in a cool, dry, well-

ventilated place

(recommended 2–8 °C). Keep

container tightly closed. Store

in a corrosives area.

[3][6][7]

Incompatibilities

Reacts violently with strong

oxidizing agents and strong

acids.

[6][7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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